Cas no 88744-60-9 (Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate)

Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate structure
88744-60-9 structure
Product Name:Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate
CAS No:88744-60-9
MF:C17H21NO3
MW:287.353544950485
CID:622391
PubChem ID:71319961
Update Time:2025-04-19

Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate
    • 2-aminobenzoic acid,(2,4,6-trimethylphenyl)methanol
    • 2-Aminobenzoic acid--(2,4,6-trimethylphenyl)methanol (1/1)
    • DTXSID80749945
    • 88744-60-9
    • Inchi: 1S/C10H14O.C7H7NO2/c1-7-4-8(2)10(6-11)9(3)5-7;8-6-4-2-1-3-5(6)7(9)10/h4-5,11H,6H2,1-3H3;1-4H,8H2,(H,9,10)
    • InChI Key: UYAJPMZNDKAUAE-UHFFFAOYSA-N
    • SMILES: OCC1C(C)=CC(C)=CC=1C.OC(C1C=CC=CC=1N)=O

Computed Properties

  • Exact Mass: 287.15214353g/mol
  • Monoisotopic Mass: 287.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6Ų
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